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Compound of Interest

Compound Name: Congressane

Cat. No.: B1210604 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

Congressane, also known as diamantane, is a unique polycyclic hydrocarbon with a cage-like

structure, valued for its thermal stability and rigidity.[1] While its stability is an asset in many

applications, proper handling and disposal are paramount to ensure laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of Congressane, aligning with best practices for laboratory chemical waste

management.

Essential Safety and Handling Information
Congressane is classified as a hazardous substance, causing skin and eye irritation, and may

lead to respiratory irritation.[2][3] Therefore, strict adherence to safety protocols is mandatory

when handling this chemical.

Key Physical and Chemical Properties:
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Property Value

CAS Number 2292-79-7

Molecular Formula C₁₄H₂₀

Molecular Weight 188.31 g/mol

Appearance Colorless to white crystalline solid

Melting Point 244.73 °C (472.51 °F; 517.88 K)[1]

Hazards Skin irritant, Eye irritant, Respiratory irritant[2][3]

Step-by-Step Disposal Protocol
Given the lack of specific disposal guidelines for Congressane, a conservative approach,

treating it as a hazardous chemical waste, is required.

Experimental Protocol: Waste Segregation and Containment

Personal Protective Equipment (PPE): Before handling Congressane waste, all personnel

must wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Waste Identification: All waste containing Congressane must be clearly labeled as

"Hazardous Waste: Congressane."

Segregation: Do not mix Congressane waste with other chemical waste streams unless

explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can lead to unforeseen reactions.

Containerization: Use a designated, leak-proof, and chemically resistant container for all

solid Congressane waste. Ensure the container is securely sealed to prevent any release.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from sources of ignition and incompatible materials.

Disposal Plan: Professional Waste Management

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://en.wikipedia.org/wiki/Diamantane
https://pubchem.ncbi.nlm.nih.gov/compound/Congressane
https://amp.generalair.com/MsdsDocs/PA62282S.pdf
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/product/b1210604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact EHS: Notify your institution's EHS department or equivalent safety office to arrange

for the pickup and disposal of the Congressane waste.

Licensed Disposal Service: The disposal of Congressane must be handled by a licensed

professional waste disposal service.[4] Do not attempt to dispose of Congressane via

standard laboratory drains or as regular solid waste.[4]

Documentation: Maintain accurate records of the amount of Congressane waste generated

and its disposal date, in accordance with your institution's and local regulations.

Congressane Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Congressane.
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Caption: Decision workflow for the safe disposal of Congressane waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations, reinforcing your commitment to responsible

chemical handling and building trust in your laboratory's safety culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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